Cas no 941874-09-5 (N-butyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide)

• Product Name: N-butyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide
• CAS No: 941874-09-5
• MF: C₁₇H₂₀FN₃O₂S₂
• MW: 381.488004684448
• CID: 6265470
• PubChem ID: 16899121
• Update Time: 2025-06-10

N-butyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide
• N-butyl-2-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide
• 941874-09-5
• N-butyl-2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• F2335-0617
• N-butyl-2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]acetamide
• AKOS024641049

• Inchi： 1S/C17H20FN3O2S2/c1-2-3-8-19-15(22)9-14-10-24-17(21-14)25-11-16(23)20-13-6-4-12(18)5-7-13/h4-7,10H,2-3,8-9,11H2,1H3,(H,19,22)(H,20,23)
• InChI Key： LKIZQJJNTBWTNX-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NCCCC)=O)SCC(NC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 381.09809740g/mol
• Monoisotopic Mass: 381.09809740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on N-butyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide

Research Brief on N-butyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide (CAS: 941874-09-5)

N-butyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide (CAS: 941874-09-5) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole and fluorophenyl moieties, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have explored its pharmacological properties, including its binding affinity, selectivity, and mechanism of action, making it a promising candidate for further drug development.

The synthesis of N-butyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to enhance the efficiency of the synthesis, which is critical for scaling up production for preclinical and clinical studies. The compound's structural features, such as the thiazole ring and the fluorophenyl group, contribute to its stability and bioavailability, which are essential factors for its potential use as a drug.

Recent in vitro studies have demonstrated that N-butyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide exhibits significant activity against specific molecular targets. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory and proliferative pathways. These findings suggest that the compound could be developed as a therapeutic agent for conditions such as chronic inflammation or cancer. Further mechanistic studies are underway to elucidate the precise interactions between the compound and its targets.

In addition to its pharmacological potential, the safety profile of N-butyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide has been a focus of recent research. Preliminary toxicological assessments indicate that the compound has a favorable safety margin in animal models, with no significant adverse effects observed at therapeutic doses. However, comprehensive pharmacokinetic and pharmacodynamic studies are still needed to fully understand its behavior in vivo and to optimize its dosing regimen.

The future directions for research on N-butyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide include exploring its potential in combination therapies and investigating its efficacy in disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the body of evidence grows, this compound may emerge as a key player in the development of novel therapeutics for a range of diseases.

In conclusion, N-butyl-2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamide (CAS: 941874-09-5) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity and safety profile, make it a compelling candidate for further investigation. Continued research efforts will be essential to unlock its full therapeutic potential and to bring it closer to clinical use.